Cas no 127168-95-0 (Isoindolin-4-ylmethanol)

Isoindolin-4-ylmethanol is a versatile heterocyclic alcohol with a fused benzene and pyrroline ring structure. Its key advantages include its role as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both hydroxyl and isoindoline functional groups enables diverse reactivity, facilitating modifications for targeted applications. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its structural framework is useful in the development of bioactive molecules, including potential CNS-active compounds. Researchers value Isoindolin-4-ylmethanol for its synthetic flexibility and potential in constructing complex molecular architectures.
Isoindolin-4-ylmethanol structure
Isoindolin-4-ylmethanol structure
Product Name:Isoindolin-4-ylmethanol
CAS No:127168-95-0
MF:C9H11NO
MW:149.189742326736
CID:1031220
PubChem ID:19828510
Update Time:2025-05-28

Isoindolin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • Isoindolin-4-ylmethanol
    • 2,3-dihydro-1H-isoindol-4-ylmethanol
    • (2,3-Dihydro-1H-isoindol-4-yl)-methanol
    • AKOS006380768
    • 4-hydroxymethylisoindoline
    • 127168-95-0
    • J-521543
    • DTXSID50600397
    • SCHEMBL9757306
    • CMBJRRZLAYYBOP-UHFFFAOYSA-N
    • SB65795
    • DB-308136
    • (2,3-Dihydro-1H-isoindol-4-yl)methanol
    • AT42369
    • MDL: MFCD19226539
    • Inchi: 1S/C9H11NO/c11-6-8-3-1-2-7-4-10-5-9(7)8/h1-3,10-11H,4-6H2
    • InChI Key: CMBJRRZLAYYBOP-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC2CNCC=21

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 32.3Ų

Isoindolin-4-ylmethanol Pricemore >>

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